Cas no 117856-26-5 (3-Pyrrolidineaceticacid, 2-carboxy-, trans- (9CI))

• Product Name: 3-Pyrrolidineaceticacid, 2-carboxy-, trans- (9CI)
• CAS No: 117856-26-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 184991
• PubChem ID: 195241
• Update Time: 2025-04-19

3-Pyrrolidineaceticacid, 2-carboxy-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineaceticacid, 2-carboxy-, trans- (9CI)
• 2-carboxy-3-pyrrolidineacetic acid
• (3R)-3-(carboxymethyl)-L-proline
• 2-Cpaa
• 117856-26-5
• DTXSID90922565
• trans-CPPA
• CHEMBL19742
• 3-(Carboxymethyl)proline
• Trans-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
• (2S,3R)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11NO4/c9-5(10)3-4-1-2-8-6(4)7(11)12/h4,6,8H,1-3H2,(H,9,10)(H,11,12)/t4-,6+/m1/s1
• InChI Key： SAFIVXBDNCNBIX-XINAWCOVSA-N
• SMILES： OC([C@@H]1[C@@H](CC(=O)O)CCN1)=O

Computed Properties

• Exact Mass: 173.069
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: -3

Experimental Properties

• Density: 1.34
• Boiling Point: 426.7°Cat760mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives